Cas no 2229570-79-8 (1,1,1-trifluoro-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-amine)

• Product Name: 1,1,1-trifluoro-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-amine
• CAS No: 2229570-79-8
• MF: C₈H₉F₆N₃
• MW: 261.167582273483
• CID: 6304454
• PubChem ID: 165641628
• Update Time: 2025-05-23

1,1,1-trifluoro-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-amine
• 2229570-79-8
• EN300-1969671
• 1,1,1-trifluoro-3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-2-amine

• Inchi： 1S/C8H9F6N3/c1-17-3-4(2-5(15)7(9,10)11)6(16-17)8(12,13)14/h3,5H,2,15H2,1H3
• InChI Key： GJOYJYVLMXOAOC-UHFFFAOYSA-N
• SMILES： FC(C(CC1=CN(C)N=C1C(F)(F)F)N)(F)F

Computed Properties

• Exact Mass: 261.07006627g/mol
• Monoisotopic Mass: 261.07006627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.8Ų

Additional information on 1,1,1-trifluoro-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-amine

Comprehensive Overview of 1,1,1-trifluoro-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-amine (CAS No. 2229570-79-8)

The compound 1,1,1-trifluoro-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-amine (CAS No. 2229570-79-8) is a fluorinated organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethyl group and a pyrazole ring, makes it a subject of interest for scientists exploring novel bioactive compounds. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, the demand for fluorinated compounds has surged due to their applications in medicinal chemistry. Researchers are particularly interested in how 1,1,1-trifluoro-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-amine interacts with biological targets, such as enzymes and receptors. Its CAS No. 2229570-79-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. The compound’s potential as a building block for more complex molecules is also a hot topic in synthetic chemistry.

The pyrazole moiety in this compound is noteworthy because it is a common scaffold in many FDA-approved drugs. This has led to increased scrutiny of 1,1,1-trifluoro-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-amine as a candidate for further development. Its trifluoromethyl groups are known to improve binding affinity and selectivity, making it a valuable tool for probing protein-ligand interactions. These properties align with current trends in precision medicine and targeted therapy.

Another area of interest is the compound’s potential role in agrochemical innovation. Fluorinated pyrazoles are often used in the synthesis of pesticides and herbicides due to their stability and efficacy. The CAS No. 2229570-79-8 is thus a keyword in agricultural research, where scientists seek environmentally friendly solutions with high performance. This dual applicability in pharmaceuticals and agrochemicals underscores the versatility of 1,1,1-trifluoro-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-amine.

From a synthetic perspective, the compound’s preparation involves multi-step organic reactions, often requiring specialized reagents like fluorinating agents. Researchers are exploring greener synthesis routes to reduce environmental impact, a topic gaining traction in sustainable chemistry. The CAS No. 2229570-79-8 is frequently cited in patents and journals, highlighting its industrial significance. Optimizing its production scale is a key challenge for manufacturers.

In the context of drug discovery, 1,1,1-trifluoro-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-amine is being evaluated for its pharmacokinetic properties. Questions like "How does fluorination affect bioavailability?" or "What are the metabolic pathways of this compound?" are common in online forums and scientific discussions. These inquiries reflect the growing curiosity about fluorine’s role in enhancing drug performance.

Lastly, the compound’s structural analogs are being investigated for their potential in treating various diseases, including central nervous system (CNS) disorders and inflammatory conditions. The pyrazole ring is known to modulate neurotransmitter activity, making it a promising scaffold for CNS-targeted therapies. As research progresses, CAS No. 2229570-79-8 will likely remain a focal point in both academic and industrial settings.